Cas no 1805173-52-7 (Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate
• CAS No: 1805173-52-7
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4795646
• Update Time: 2025-05-20

Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)8-5(4-14)2-6(15)3-7(8)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： RYDVDJHIJBUWPS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=C(C#N)C=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.9
• Topological Polar Surface Area: 95.6

Additional information on Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate (CAS No. 1805173-52-7): A Comprehensive Overview

Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate, identified by its CAS number 1805173-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a cyano group, a hydroxyl group, and a trifluoromethylthio substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate consists of a benzoic acid backbone modified with various functional groups. The cyano group (-CN) at the 2-position introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The hydroxyl group (-OH) at the 4-position further contributes to the molecule's reactivity, enabling participation in hydrogen bonding and other forms of molecular interactions. The presence of the trifluoromethylthio group (-S(CH₂CH₃)CF₃) at the 6-position adds electronic bulk and steric hindrance, which can influence the compound's metabolic stability and binding affinity to biological receptors.

In recent years, there has been growing interest in benzoate derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing cyano and hydroxyl groups often exhibit antimicrobial, anti-inflammatory, and antioxidant activities. The trifluoromethylthio group, in particular, has been shown to enhance the bioavailability and metabolic stability of pharmaceutical compounds, making it a valuable moiety in drug design.

Current research in the field of medicinal chemistry has focused on leveraging the structural features of Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate to develop novel therapeutic agents. One area of active investigation is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By modifying the benzoate core with functional groups such as cyano and hydroxyl, researchers aim to develop compounds that can selectively inhibit specific kinases, thereby treating associated pathological conditions.

Additionally, the compound has shown promise in preclinical studies as a precursor for developing anti-inflammatory agents. Inflammation is a hallmark of numerous chronic diseases, and targeting inflammatory pathways has become a key strategy in drug development. The unique combination of functional groups in Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate suggests its ability to modulate inflammatory responses by interacting with various molecular targets. This has led to its exploration as a lead compound for further derivatization to produce more potent and selective anti-inflammatory drugs.

The trifluoromethylthio group is particularly noteworthy for its ability to enhance the metabolic stability of pharmaceutical compounds. In drug development, maintaining metabolic stability is crucial for ensuring prolonged half-life and efficacy. The electron-withdrawing nature of the trifluoromethyl group reduces the likelihood of oxidative degradation, while the sulfur atom introduces additional steric hindrance that can protect sensitive functional groups from enzymatic attack. These properties make Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate an attractive candidate for further development into a lead compound for drugs requiring high metabolic stability.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict how Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding affinity, selectivity, and potential side effects. By integrating experimental data with computational predictions, researchers can optimize the compound's structure to enhance its pharmacological properties.

The synthesis of Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it feasible to produce larger quantities of the compound for research purposes. These advancements have enabled more comprehensive studies on its biological activities and potential therapeutic applications.

In conclusion, Methyl 2-cyano-4-hydroxy-6-(trifluoromethylthio)benzoate (CAS No. 1805173-52-7) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in drug discovery, particularly in the areas of kinase inhibition and anti-inflammatory therapy. With further advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in future medical innovations.